Cas no 51036-80-7 (2-(2-Ethoxyethyl)-1H-benzo[d]imidazole)

• Product Name: 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole
• CAS No: 51036-80-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 369172
• PubChem ID: 260533
• Update Time: 2025-05-24

2-(2-Ethoxyethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-(2-ethoxyethyl)-
• 2-(2-ETHOXY ETHYL)BENZIMIDAZOLE
• 2-(2-ethoxyethyl)-1H-benzimidazole
• 2-(2-Aethoxy-aethyl)-1H-benzimidazol
• 2-(2-ethoxyethyl)-1h-benzimidazol
• 2-(2-ethoxy-ethyl)-1H-benzimidazole
• AC1L63CN
• CTK4J3518
• NSC91912
• 2-(2-ethoxyethyl)-1H-1,3-benzodiazole
• DTXSID90293762
• NSC 91912
• FT-0657447
• 51036-80-7
• AKOS011880372
• NSC-91912

• MDL： MFCD10566416
• Inchi： 1S/C11H14N2O/c1-2-14-8-7-11-12-9-5-3-4-6-10(9)13-11/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： RFOVDIXQGOZNBV-UHFFFAOYSA-N
• SMILES： O(CC)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.562
• PSA: 37.91000
• LogP: 2.14190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole

2-(2-Ethoxyethyl)-1H-benzo[d]imidazole (CAS No 51036-80-7)

2-(2-Ethoxyethyl)-1H-benzo[d]imidazole is a versatile organic compound with the CAS registry number 51036-80-7. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of the ethoxyethyl group at the 2-position of the benzo[d]imidazole ring introduces unique chemical and physical properties, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the imidazole ring through condensation reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production, reducing costs and improving purity levels. These improvements have facilitated its use in diverse applications, ranging from pharmaceuticals to materials science.

One of the most promising areas of research involving 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole is its application in drug discovery. Studies have shown that this compound exhibits potential as an anticancer agent due to its ability to inhibit specific enzymes involved in tumor growth and metastasis. For instance, recent research has highlighted its role as a selective inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression. This property makes it a valuable candidate for developing targeted therapies with reduced side effects compared to conventional chemotherapeutic agents.

In addition to its pharmacological applications, 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole has found utility in materials science, particularly in the development of advanced organic semiconductors. Its aromatic structure and electron-withdrawing groups contribute to its excellent charge transport properties, making it a suitable material for organic electronics applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated enhanced device performance when this compound is incorporated into thin-film transistor architectures, underscoring its potential for next-generation electronic devices.

The chemical stability and reactivity of 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole also make it a valuable reagent in organic synthesis. Its ability to undergo various functional group transformations enables the construction of complex molecular architectures with precision. For example, recent work has utilized this compound as a building block for synthesizing bioactive molecules with intricate stereochemistry, paving the way for novel drug candidates with improved efficacy and selectivity.

From an environmental perspective, understanding the fate and behavior of 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole in natural systems is crucial for assessing its potential impact on ecosystems. Research into its biodegradation pathways has revealed that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, leading to the formation of less toxic byproducts. These findings are essential for ensuring sustainable practices in its production and use.

In terms of safety considerations, 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole exhibits low acute toxicity based on recent animal studies. However, long-term exposure studies are still required to fully understand its potential health risks. Regulatory agencies have classified this compound under specific guidelines to ensure safe handling and disposal practices across various industries.

Looking ahead, ongoing research continues to uncover new facets of 2-(2-Ethoxyethyl)-1H-benzo[d]imidazole's properties and applications. Collaborative efforts between academia and industry are driving innovations that leverage this compound's unique characteristics for addressing pressing challenges in medicine, electronics, and beyond.